1-Tert-butyl-2-phenylhydrazine hydrochloride
Overview
Description
“1-Tert-butyl-2-phenylhydrazine hydrochloride” is a chemical compound with the molecular formula C10H17ClN2 and a molecular weight of 200.71 . It is typically in the form of a powder .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H16N2.ClH/c1-10(2,3)12-11-9-7-5-4-6-8-9;/h4-8,11-12H,1-3H3;1H
. This code provides a detailed description of the molecule’s structure. Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Agrochemical Synthesis and Pest Control
Larvicidal Activity Against Agricultural Pests : A study by Oikawa et al. (1994) demonstrated the synthesis of compounds derived from 1-tert-butyl-2-phenylhydrazine hydrochloride, showing significant larvicidal activity against the rice stem borer, Chilo suppressalis. The research highlighted the importance of hydrophobicity and the unfavorable effect of bulky substituents on the larvicidal efficiency of these compounds, suggesting an optimized para substitution pattern enhances activity (Oikawa, Nakagawa, Nishimura, Ueno, & Fujita, 1994).
Insecticidal Activity of N-tert-butyl-N,N'-diacylhydrazines : Wang et al. (2011) explored the synthesis and insecticidal activity of N-tert-butyl-N,N'-diacylhydrazine derivatives, showcasing their potential as nonsteroidal ecdysone agonists and environmental benign pest regulators. The compounds exhibited good insecticidal activities against Plutella xylostella L. and Culex pipiens pallens, indicating the role of 1,2,3-thiadiazoles in enhancing the efficacy of these derivatives (Wang, Yang, Fan, Wu, Zhang, Mi, Wang, Zhang, Song, & Liu, 2011).
Organic Synthesis
- Synthesis of Novel Compounds : Research by Xu et al. (2006) involved the synthesis of a compound from 1-tert-butylhydrazine, demonstrating its potential utility in organic synthesis processes. This study illustrates the versatility of this compound in synthesizing complex molecules with specific structural features (Xu, Yu, Xu, Zhang, & Zhai, 2006).
Environmental Impact and Degradation
- Degradation of Pesticides : A study by Lutze et al. (2015) investigated the degradation of chlorotriazine pesticides by sulfate radicals, highlighting the reactivity of tert-butyl groups towards these radicals. The research provides insight into the environmental degradation pathways of pesticides and the potential role of this compound derivatives in these processes (Lutze, Bircher, Rapp, Kerlin, Bakkour, Geisler, von Sonntag, & Schmidt, 2015).
Safety and Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary statements include recommendations for avoiding breathing dust and contact with skin and eyes .
Future Directions
Properties
IUPAC Name |
1-tert-butyl-2-phenylhydrazine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.ClH/c1-10(2,3)12-11-9-7-5-4-6-8-9;/h4-8,11-12H,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYERQRBCSKTEAR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NNC1=CC=CC=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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